8-(Difluoromethoxy)-2-methyl-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C11H13F2NO
• Molecular Weight: 213.22 g/mol
• IUPAC Name: 8-(difluoromethoxy)-2-methyl-1,2,3,4-tetrahydroquinoline
• InChI: InChI=1S/C11H13F2NO/c1-7-5-6-8-3-2-4-9(10(8)14-7)15-11(12)13/h2-4,7,11,14H,5-6H2,1H3
• InChI Key: VLTNKOWXZSAVTM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(N1)C(=CC=C2)OC(F)F

Description

is a chemical compound with the following structural formula:

8-(Difluoromethoxy)-2-methyl-1,2,3,4-tetrahydroquinoline: $$\text{C}_7\text{H}_7\text{F}_2\text{NO}$$C7​H7​F2​NO

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• It is also known by several other names, including:
  • 4-(Difluoromethoxy)aniline
  • 4-Amino-α,α-difluoroanisole
  • α,α-Difluoro-p-anisidine
• The compound exhibits interesting properties due to its unique substitution pattern.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism of action is not extensively studied.
• It may interact with specific biological targets or pathways due to its fluorinated moiety.

Comparison with Similar Compounds

Similar Compounds: